Cas no 2229138-24-1 (1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol)

• Product Name: 1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol
• CAS No: 2229138-24-1
• MF: C₁₂H₁₄BrClO
• MW: 289.595962047577
• CID: 6304373
• PubChem ID: 165689967
• Update Time: 2025-05-23

1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol
• 2229138-24-1
• [1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropyl]methanol
• EN300-1925495

• Inchi： 1S/C12H14BrClO/c1-11(2)6-12(11,7-15)9-4-3-8(13)5-10(9)14/h3-5,15H,6-7H2,1-2H3
• InChI Key： UOHMLSAKCWSSLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1(CO)CC1(C)C

Computed Properties

• Exact Mass: 287.99166g/mol
• Monoisotopic Mass: 287.99166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol

Compound CAS No. 2229138-24-1: 1-(4-Bromo-2-Chlorophenyl)-2,2-Dimethylcyclopropylmethanol

The compound CAS No. 2229138-24-1, also known as 1-(4-bromo-2-chlorophenyl)-2,2-dimethylcyclopropylmethanol, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives, which are widely studied in organic chemistry due to their strained ring systems and potential applications in drug design and materials science.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The presence of a cyclopropane ring in this molecule introduces significant strain, which can enhance its reactivity and make it a valuable intermediate in the synthesis of complex organic molecules. The substituents on the benzene ring—specifically the bromine and chlorine atoms at the 4 and 2 positions, respectively—contribute to the compound's electronic properties and reactivity. These substituents also play a crucial role in determining the molecule's solubility and stability under various conditions.

The methanol group attached to the cyclopropane ring further enhances the compound's functional versatility. This group can participate in hydrogen bonding, making it suitable for applications in biochemistry and catalysis. Recent research has explored the use of such compounds in asymmetric catalysis, where their unique stereochemistry can be leveraged to produce enantioselective products.

In terms of synthesis, this compound is typically prepared through a multi-step process involving electrophilic substitution on aromatic rings and subsequent cyclopropanation reactions. The exact synthetic pathway may vary depending on the desired stereochemistry and purity of the final product. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring higher yields and better control over impurities.

From an application perspective, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a building block for constructing bioactive molecules with potential anti-inflammatory or anticancer properties. Its ability to form stable complexes with metal ions has also made it a candidate for coordination chemistry studies, where it can serve as a ligand in catalytic systems or sensors.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the strained cyclopropane ring significantly alters the electron distribution across the molecule, making it more susceptible to nucleophilic attack under certain conditions. These findings have been instrumental in guiding experimental designs for new synthetic routes and reaction mechanisms.

In conclusion, CAS No. 2229138-24-1 represents a fascinating example of how structural complexity can lead to versatile chemical properties. Its unique combination of functional groups and strained ring system positions it as a valuable tool in modern organic chemistry research. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.